Cas no 1297137-82-6 (4-Ethoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-Ethoxy-2-(trifluoromethyl)pyridine
• CAS No: 1297137-82-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 1038416
• PubChem ID: 67112054
• Update Time: 2025-06-08

4-Ethoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-(trifluoromethyl)pyridine
• 4-(ethyloxy)-2-(trifluoromethyI)pyridine
• AK100737
• ANW-69972
• CTK8C3341
• KB-241897
• SureCN1662471
• IQRKPBKVUDQBAA-UHFFFAOYSA-N
• DTXSID00736453
• 1297137-82-6
• A888830
• SCHEMBL1662471

• MDL： MFCD23135781
• Inchi： 1S/C8H8F3NO/c1-2-13-6-3-4-12-7(5-6)8(9,10)11/h3-5H,2H2,1H3
• InChI Key： IQRKPBKVUDQBAA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)OCC)(F)F

Computed Properties

• Exact Mass: 191.05600
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.49910

Additional information on 4-Ethoxy-2-(trifluoromethyl)pyridine

Introduction to 4-Ethoxy-2-(trifluoromethyl)pyridine (CAS No. 1297137-82-6) in Modern Chemical Research

4-Ethoxy-2-(trifluoromethyl)pyridine, identified by its CAS number 1297137-82-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, combining an ethoxy group with a trifluoromethyl-substituted pyridine ring, make it a versatile intermediate in the synthesis of various bioactive molecules. This compound has emerged as a key building block in the development of novel therapeutic agents and crop protection chemicals, leveraging its chemical reactivity and stability.

The trifluoromethyl group in 4-Ethoxy-2-(trifluoromethyl)pyridine is particularly noteworthy due to its profound influence on the electronic properties and metabolic stability of molecules. In drug design, trifluoromethyl groups are often incorporated to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. Recent studies have highlighted the role of this moiety in modulating the activity of enzymes such as kinases and cytochrome P450 enzymes, which are critical targets in oncology and inflammation research.

Moreover, the ethoxy substituent contributes to the compound's overall functionality, enabling further derivatization through nucleophilic substitution or elimination reactions. This flexibility has been exploited in synthetic pathways leading to a diverse array of pharmacologically relevant compounds. For instance, researchers have utilized 4-Ethoxy-2-(trifluoromethyl)pyridine as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents, where its structural motif enhances both potency and selectivity.

In the realm of agrochemicals, the incorporation of fluorinated pyridines has led to the development of more effective pesticides and herbicides. The stability conferred by the trifluoromethyl group ensures prolonged activity in environmental conditions, while the ethoxy group allows for modifications that target specific biological pathways in pests. Recent advancements in green chemistry have also explored sustainable methods for synthesizing 4-Ethoxy-2-(trifluoromethyl)pyridine, emphasizing catalytic processes that minimize waste and energy consumption.

The compound's utility extends beyond pharmaceuticals and agrochemicals into materials science, where fluorinated pyridines are used in the development of advanced polymers and liquid crystals. The electron-withdrawing nature of the trifluoromethyl group influences polymer properties such as thermal stability and optical characteristics, making it valuable in high-performance material applications.

Recent research has also delved into the computational modeling of 4-Ethoxy-2-(trifluoromethyl)pyridine, employing quantum mechanical methods to predict its interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and reduce off-target effects. Such computational approaches are increasingly integral to drug discovery pipelines, enabling faster identification of lead compounds with improved therapeutic profiles.

The synthesis of 4-Ethoxy-2-(trifluoromethyl)pyridine itself has seen significant innovation, with recent methodologies focusing on atom-economical routes that enhance yield and purity. Transition metal-catalyzed reactions have been particularly effective in constructing the trifluoromethylated pyridine core, while protecting group strategies have been refined to preserve functional integrity during multi-step syntheses.

In conclusion, 4-Ethoxy-2-(trifluoromethyl)pyridine (CAS No. 1297137-82-6) represents a cornerstone compound in modern chemical research. Its structural versatility and functional attributes have driven its adoption across multiple industries, from pharmaceuticals to advanced materials. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential applications for this compound are poised to expand further, reinforcing its importance in scientific innovation.